Azine-based monomers and their three oligoesters were synthesized, and applied to chemosensor applications. DFT studies were used to explain fluorophore molecules′ properties, quenching response,binding sites with Fe2+ ions, conductivity, and dielectric behaviour.

Here, we developed an efficient Cu-catalyzed cross-coupling method for the synthesis of diaryl sulfones from p-toluenesulfonyl hydrazide and aryl boronic acids in the absence of an additional ligand.

We have successfully fabricated a CuO/CuSe heterojunction using an ecofriendly method in order to tackle the issue of water contamination with elevated levels of Rhodamine B (RhB) and Methyl Orange (MO). The synthesized photocatalyst demonstrates impressive removal efficiencies of 99.32 % for RhB and 88.20 % for MO. Moreover, the nanocomposite exhibits the capability to detect phenol concentrations ranging from 0.2 to 1.4 μM with 96–100 % phenol recovery rate in real water samples.

Two different series of compounds containing quinoline viz., spiro naphthyridine pyrimidine derivatives and N-(quinolin-8-yl)acetamide derivatives were synthesized and characterized. In vitro antitubercular activity study was carried out and minimum inhibitory concentration (MIC) values were determined. In silico molecular docking and ADME (absorption, distribution, metabolism, and excretion) studies performed on the synthesized compounds showed good correlation with the experimental results.

Thiophene-fused coumarin, ethyl 8-methyl-2-oxo-2H-thieno[2,3-h]chromene-3-carboxylate (MTCE), has been efficiently synthesized in four steps from β-chloro-α,β-unsaturated aldehyde, and its multidirectional applications have been explored. MTCE exhibits a large Stoke shift in polar solvents and interacts with BSA through H-bonding and van der Waal forces. Additionally, this novel fluorophore demonstrates ′off-sensing′ fluorescence selectivity towards Fe3+ ions.

Cerium chloride was used for the first time as a catalyst to carry out the synthesis of symmetrical carboxylic anhydrides from acid chlorides in acetonitrile. A Box-Behnken Design (BBD) was successfully applied to determine the optimal operating conditions for the conversion of this substrate.

The MD simulations revealed that boceprevir formed hydrogen bonds with the oxyanion hole residues, Asn142 and Gly143, of Mpro and blocked the active site. The binding free energy analysis using MM-PBSA method depicted high-affinity binding (ΔGbinding=−24.9±2.0 kcal/mol) of boceprevir in the active site of Mpro.

The Ag nanoparticles synthesized by a green method using tea and aloe vera leaf extract could be a stable and efficient catalyst for the degradation of various kinds of organic dyes and a potential candidate for multifunctional applications.

In this work, we developed a novel compound named PAOC (Pyrene appended Oxacalix[4]arene) that is sensitive to both TNP (2,4,6-Trinitro Phenol) and 4-NP (4-Nitro Phenol) in an aqueous medium, with effective low limits of detection (LODs). Computational studies, such as DFT (Density Functional Theory), was used to investigate the complex binding mechanism behind sensing. The findings of PAOC in natural water samples are equally as impressive.

Short-range order was evaluated in the Al−Ni−Sn melts at 1573 K. Sn atoms tend to form atomic clusters with tin-like local arrangement. Therefore, structure of melts alloys with Sn content higher than 50 at.% should be considered micro-inhomogeneous.